Cas no 2249594-27-0 (3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde)

• Product Name: 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde
• CAS No: 2249594-27-0
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 6390278
• PubChem ID: 136525471
• Update Time: 2025-06-15

3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde
• 3-{2-[3-(furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy}benzaldehyde
• EN300-26602932
• Z1192925761
• 2249594-27-0
• AKOS033154386

• Inchi： 1S/C17H17NO4/c19-11-13-3-1-4-15(9-13)22-12-17(20)18-7-6-14(10-18)16-5-2-8-21-16/h1-5,8-9,11,14H,6-7,10,12H2
• InChI Key： RGRPUCMIOQPJOI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CN(C(COC2C=CC=C(C=O)C=2)=O)CC1

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.8Ų

Additional information on 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde

Comprehensive Overview of 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde (CAS No. 2249594-27-0)

The compound 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde (CAS No. 2249594-27-0) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a furan ring, a pyrrolidine moiety, and a benzaldehyde core. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both heterocyclic and aldehyde functionalities suggests potential applications in drug discovery and catalysis.

Recent trends in organic chemistry emphasize the importance of multifunctional compounds like 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde. Researchers are increasingly exploring its role in click chemistry and bioconjugation, driven by the demand for novel bioactive molecules. The compound's furan and pyrrolidine components are particularly noteworthy, as they are common motifs in natural product synthesis and medicinal chemistry. This aligns with the growing interest in sustainable synthesis and green chemistry practices.

From a structural perspective, the benzaldehyde group in 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde offers reactivity for further derivatization. This property is valuable in designing small-molecule probes or ligands for biological targets. The compound's CAS No. 2249594-27-0 serves as a unique identifier in chemical databases, facilitating its study in high-throughput screening and structure-activity relationship (SAR) analyses. Such applications are critical in the development of therapeutic agents and diagnostic tools.

The synthesis of 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde typically involves multi-step organic reactions, including amide coupling and ether formation. These methods are well-documented in peer-reviewed literature, reflecting the compound's relevance in academic research and industrial applications. Its molecular weight and solubility profile make it suitable for various analytical techniques, such as NMR spectroscopy and mass spectrometry, which are essential for quality control and characterization.

In the context of drug discovery, 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde has garnered attention due to its potential pharmacophore properties. The furan ring, in particular, is known for its bioisosteric effects, which can enhance drug-likeness and metabolic stability. This aligns with current research priorities, such as targeted therapy and precision medicine, where small-molecule modulators play a pivotal role.

Beyond pharmaceuticals, 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde may find applications in material science. Its aromatic and heterocyclic components could contribute to the development of organic semiconductors or photocatalysts. This versatility underscores its value in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In summary, 3-[2-[3-(Furan-2-yl)pyrrolidin-1-yl]-2-oxoethoxy]benzaldehyde (CAS No. 2249594-27-0) is a compound of significant scientific interest. Its structural complexity and functional diversity make it a promising candidate for innovative research and technological advancements. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge chemistry and applied sciences.